(5-{[(3,3-Dimethylbutyl)amino]methyl}-2-thienyl)boronic acid

• Molecular Formula: C11H20BNO2S
• Molecular Weight: 241.16 g/mol
• IUPAC Name: [5-[(3,3-dimethylbutylamino)methyl]thiophen-2-yl]boronic acid
• InChI: InChI=1S/C11H20BNO2S/c1-11(2,3)6-7-13-8-9-4-5-10(16-9)12(14)15/h4-5,13-15H,6-8H2,1-3H3
• InChI Key: VMKKMKLKSAQNFQ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(S1)CNCCC(C)(C)C)(O)O

Description

(5-{[(3,3-Dimethylbutyl)amino]methyl}-2-thienyl)boronic acid is a useful research compound. Its molecular formula is C11H20BNO2S and its molecular weight is 241.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general procedure of 5-(5-{[(2-ethylbutyl)amino]methyl}-2-thienyl)-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide, (5-formyl-2-thienyl)boronic acid (50 mg, 0.32 mmol), (3,3-dimethylbutyl)amine (32 mg, 0.32 mmol), and NaCNBH3 (40 mg, 0.64 mmol) were reacted to give 30 mg of crude (5-{[(3,3-dimethylbutyl)amino]methyl}-2-thienyl)boronic acid. The crude (5-{[(3,3-dimethylbutyl)amino]methyl}-2-thienyl)boronic acid was then reacted with 5-bromo-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide (65 mg, 0.157 mmol), K2CO3 (130 mg, 0.942 mmol), and tetrakis(triphenylphosphine)palladium(0) (9 mg, 0.0079 mmol) to give 4.5 mg of the title compound (5%).